Cas no 1021208-06-9 (3-({2-hydroxy-3-[N-(4-methoxyphenyl)4-methylbenzenesulfonamido]propyl}amino)propanoic acid)

• Product Name: 3-({2-hydroxy-3-[N-(4-methoxyphenyl)4-methylbenzenesulfonamido]propyl}amino)propanoic acid
• CAS No: 1021208-06-9
• MF: C₂₀H₂₆N₂O₆S
• MW: 422.495244503021
• CID: 5382099
• Update Time: 2025-05-23

3-({2-hydroxy-3-[N-(4-methoxyphenyl)4-methylbenzenesulfonamido]propyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• UJXHGCYQQOCECS-UHFFFAOYSA-N
• 3-({2-hydroxy-3-[N-(4-methoxyphenyl)4-methylbenzenesulfonamido]propyl}amino)propanoic acid

• Inchi： 1S/C20H26N2O6S/c1-15-3-9-19(10-4-15)29(26,27)22(16-5-7-18(28-2)8-6-16)14-17(23)13-21-12-11-20(24)25/h3-10,17,21,23H,11-14H2,1-2H3,(H,24,25)
• InChI Key： UJXHGCYQQOCECS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCNCC(O)CN(S(C1=CC=C(C)C=C1)(=O)=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 422.151
• Monoisotopic Mass: 422.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2

Additional information on 3-({2-hydroxy-3-[N-(4-methoxyphenyl)4-methylbenzenesulfonamido]propyl}amino)propanoic acid

3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid: A Comprehensive Overview

3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid is a complex organic compound with the CAS number 1021208-06-9. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmacology and materials science. The molecule's structure is characterized by a sulfonamide group attached to a propyl chain, which is further connected to a hydroxyl group and an amino acid moiety. This unique combination of functional groups makes it a promising candidate for various biological and chemical applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid, allowing researchers to explore its properties in greater depth. The compound's sulfonamide group is known for its ability to form stable bonds with proteins, making it a valuable tool in drug design. Additionally, the hydroxyl group introduces hydrophilicity, enhancing the compound's solubility in aqueous environments—a critical factor for its potential use in pharmaceutical formulations.

The 4-methoxyphenyl and 4-methylbenzenesulfonamide substituents play a significant role in modulating the compound's pharmacokinetic properties. The methoxy group enhances the molecule's stability by reducing metabolic degradation, while the methyl group contributes to lipophilicity, improving membrane permeability. These features make 3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid an attractive candidate for drug delivery systems and targeted therapy.

Emerging research has focused on the compound's ability to act as a bioisostere, where it can replace other functional groups in molecules without altering their biological activity significantly. This property has led to its exploration in the development of novel antibiotics and anticancer agents. For instance, studies have shown that the compound exhibits potent inhibitory activity against certain enzymes involved in bacterial biofilm formation, suggesting its potential as an anti-infective agent.

In addition to its pharmacological applications, 3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers on various surfaces, which can be utilized in the development of sensors and nanotechnology-based devices. The compound's ability to form stable interfaces makes it a valuable component in advanced material fabrication processes.

Recent computational studies have provided deeper insights into the molecular interactions of 3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid. Quantum mechanical simulations have revealed that the sulfonamide group forms strong hydrogen bonds with target molecules, enhancing its binding affinity. This understanding has paved the way for rational drug design strategies, where modifications to the compound's structure can be made to optimize its therapeutic efficacy.

The synthesis of 3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid involves a multi-step process that combines nucleophilic substitution and amide bond formation. The use of environmentally friendly solvents and catalysts has made this synthesis more sustainable, aligning with current green chemistry principles. This approach not only reduces environmental impact but also lowers production costs, making the compound more accessible for large-scale applications.

In conclusion, 3-({2-Hydroxy-3-[N-(4-Methoxyphenyl)4-Methylbenzenesulfonamido]Propyl}Amino)Propanoic Acid (CAS No: 1021208-06-9) represents a significant advancement in chemical synthesis and application development. Its versatile structure and favorable pharmacokinetic properties make it a valuable asset in both pharmaceutical and materials science research. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in shaping future innovations across multiple disciplines.